2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2-cyclopentylacetamide
• InChI: InChI=1S/C18H21N3O2S2/c19-14(22)11-24-18-21-16(13-8-2-1-3-9-13)17(25-18)20-15(23)10-12-6-4-5-7-12/h1-3,8-9,12H,4-7,10-11H2,(H2,19,22)(H,20,23)
• InChI Key: OLBXUMDLPBZREL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2=C(N=C(S2)SCC(=O)N)C3=CC=CC=C3
• Molecular Formula: C18H21N3O2S2
• Molecular Weight: 375.5 g/mol

Description

The compound “2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}acetamide” is a derivative of 1,3,4-thiadiazole. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents. It is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Scientific Research Applications

Anti-Diabetic Potential

The synthesis of this compound involves the fusion of a 2-amino-1,3-thiazol-4-yl moiety with a 1,3,4-oxadiazol-2-thiol scaffold. . The in silico analysis further supports its enzyme inhibition data. These findings suggest that it could be a valuable anti-diabetic agent.

Antitumor and Cytotoxic Activity

Thiazole derivatives, including those containing the 2-amino-1,3-thiazol-4-yl motif, have demonstrated antitumor and cytotoxic effects. . Further investigation is warranted to explore its potential in cancer therapy.

Antibacterial Properties

Thiazole derivatives have been investigated for their antibacterial activity. . Future studies could explore its antibacterial potential.

Antifungal Applications

Thiazole derivatives have also exhibited antifungal properties. .

Antitubercular Activity

. Given this, it’s worth exploring whether our compound exhibits similar effects.

Anti-Inflammatory and Anticonvulsant Properties

. Our compound’s unique structure may contribute to these properties.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act on a wide range of targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have been found to inhibit bacterial pathogens

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities

Result of Action

Given the diverse biological activities of thiazole derivatives, it’s likely that this compound could have various effects at the molecular and cellular level . The exact effects would depend on the specific targets of this compound and how it interacts with them.